Cas no 61121-66-2 (Pentanenitrile, 5-(methylsulfinyl)-)

Pentanenitrile, 5-(methylsulfinyl)- is a nitrile compound featuring a methylsulfinyl functional group at the fifth carbon position. This structure imparts unique reactivity and polarity, making it valuable in organic synthesis and pharmaceutical intermediates. The sulfinyl group enhances solubility in polar solvents, facilitating reactions in diverse media. Its nitrile functionality serves as a versatile precursor for carboxylic acids, amides, and other derivatives through hydrolysis or nucleophilic addition. The compound's stability under mild conditions allows for controlled transformations, while its distinct electronic properties enable applications in asymmetric synthesis and catalysis. Its well-defined molecular architecture supports precise modifications, making it useful in fine chemical and agrochemical research.
Pentanenitrile, 5-(methylsulfinyl)- structure
61121-66-2 structure
Product Name:Pentanenitrile, 5-(methylsulfinyl)-
CAS No:61121-66-2
MF:C6H11NOS
MW:145.222640275955
CID:491439
PubChem ID:543743
Update Time:2025-07-02

Pentanenitrile, 5-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile, 5-(methylsulfinyl)-
    • 5-methylsulfinylpentanenitrile
    • 5-(methylsulfinyl)-pentanenitrile
    • SCHEMBL9277702
    • CHEBI:183095
    • 5-METHANESULFINYLPENTANENITRILE
    • EN300-4290029
    • Sulforaphane nitrile
    • AKOS014018195
    • DTXSID50337631
    • starbld0046341
    • 61121-66-2
    • 5-(Methylsulfinyl)pentanenitrile
    • 5-methylsulfinylpentyl nitrile
    • FGYQUFZANKOISC-UHFFFAOYSA-N
    • CS-0249252
    • 5-(Methylsulfinyl)pentanenitrile #
    • Inchi： 1S/C6H11NOS/c1-9(8)6-4-2-3-5-7/h2-4,6H2,1H3
    • InChI Key： FGYQUFZANKOISC-UHFFFAOYSA-N
    • SMILES： S(C)(CCCCC#N)=O

Computed Properties

  • Exact Mass: 145.05623
  • Monoisotopic Mass: 145.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 60.1Ų

Experimental Properties

  • PSA: 40.86

Pentanenitrile, 5-(methylsulfinyl)- Pricemore >>

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Pentanenitrile, 5-(methylsulfinyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:61121-66-2)Pentanenitrile, 5-(methylsulfinyl)-
Order Number:A1043035
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:14
Price ($):2109.0
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Amadis Chemical Company Limited
(CAS:61121-66-2)Pentanenitrile, 5-(methylsulfinyl)-
A1043035
Purity:99%
Quantity:1g
Price ($):2109.0
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